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Compound of Interest

Compound Name: Isoamyl butyrate

Cat. No.: B091415 Get Quote

Essential Safety and Handling Guide for Isoamyl
Butyrate
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This guide provides essential safety

protocols, personal protective equipment (PPE) recommendations, and disposal plans for

Isoamyl butyrate, ensuring a secure laboratory environment.

Physicochemical and Hazard Information
Isoamyl butyrate is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1][2][3] It is crucial to be aware of its physical and chemical properties to handle it

safely.
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Property Value

Appearance Colorless to pale yellow liquid

Odor Fruity, banana-like

Boiling Point 178 °C (352.4 °F)[4]

Flash Point 59 °C (138.2 °F) (closed cup)[5]

Solubility
Slightly soluble in water; soluble in ethanol and

organic solvents

Molecular Weight 158.24 g/mol

Hazard Classification (GHS) Statement

Flammable Liquid H226: Flammable liquid and vapor[1][4]

Skin Irritation H315: Causes skin irritation[1][3]

Eye Irritation
H320 / H319: Causes eye irritation / Causes

serious eye irritation[1][3]

Respiratory Irritation H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)
When handling Isoamyl butyrate, the use of appropriate personal protective equipment is

mandatory to prevent exposure.
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PPE Category Specific Recommendations

Eye/Face Protection

Chemical safety goggles and/or a full face shield

should be worn where splashing is possible.[1]

An eyewash fountain must be readily available.

[1]

Skin Protection
Wear protective gloves (e.g., Nitrile rubber) and

clean, body-covering clothing or a lab coat.[1][6]

Respiratory Protection

For conditions with potential for mist or vapor

exposure where engineering controls are

insufficient, a NIOSH-approved respirator may

be necessary. For emergencies or unknown

exposure levels, a full-face positive-pressure,

air-supplied respirator is recommended.[1]

Experimental Protocols: Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[1] Do not inhale vapors or mists.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[4] No smoking.[4]

Use non-sparking tools and take precautionary measures against static discharge.[5][8] All

equipment must be grounded.[8]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[1]

Keep containers tightly closed.[1]

Store away from incompatible materials such as oxidizing agents.[9]
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Emergency and Disposal Plans
First-Aid Measures:

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or symptoms persist, seek medical

attention.[1][9]

Skin Contact

Immediately remove contaminated clothing.[4]

Wash the affected area thoroughly with soap

and water.[1] If irritation persists, seek medical

advice.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[1] Seek

medical attention if irritation continues.[1]

Ingestion

Do NOT induce vomiting.[9] Rinse the mouth

with water.[1] Seek immediate medical attention.

[1]

Spill Response Protocol:

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.[9]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[9]

Containment: Wear appropriate PPE. Contain the spill using an inert, non-combustible

absorbent material such as sand, earth, or vermiculite.[1][9]
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Cleanup: Carefully sweep or vacuum the absorbed material and place it into a suitable,

sealed container for disposal.[1]

Decontaminate: Clean the spill area thoroughly.

Below is a diagram illustrating the logical workflow for handling an Isoamyl butyrate spill.
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Immediate Actions

Containment & Cleanup

Final Procedures

Spill Occurs

Evacuate Area

Ensure Ventilation

Eliminate Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material

Place in Sealed Container for Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Workflow for Isoamyl Butyrate Spill Response.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO2), foam, or dry chemical

extinguishers.[1] Do not use a direct water jet on burning material.[1]

Protective Equipment: Firefighters should wear full protective clothing and a NIOSH-

approved self-contained breathing apparatus (SCBA).[1]

Disposal Plan:

Dispose of Isoamyl butyrate and any contaminated materials in accordance with all

applicable local, regional, national, and international regulations.[4]

The waste should be treated as hazardous.[10] Do not allow the product to enter drains, soil,

or water sources.[1]

Empty containers may retain product residue and can be dangerous; they should be

disposed of in the same manner as the product.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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